Cas no 1951444-62-4 (6,7-Dichloro-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine)

• Product Name: 6,7-Dichloro-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine
• CAS No: 1951444-62-4
• MF: C₁₃H₉Cl₂N₃O
• MW: 294.136060476303
• CID: 5059724
• Update Time: 2025-10-30

6,7-Dichloro-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6,7-Dichloro-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine

• Inchi： 1S/C13H9Cl2N3O/c1-19-8-4-2-7(3-5-8)12-17-11-10(15)9(14)6-16-13(11)18-12/h2-6H,1H3,(H,16,17,18)
• InChI Key： DBHMEYYPNRGMDE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NC2=C1NC(C1C=CC(=CC=1)OC)=N2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 3.6
• Topological Polar Surface Area: 50.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 6,7-Dichloro-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine

Research Briefing on 6,7-Dichloro-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine (CAS: 1951444-62-4)

6,7-Dichloro-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine (CAS: 1951444-62-4) is a heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound belongs to the imidazopyridine class, which is known for its diverse pharmacological activities, including kinase inhibition and modulation of various signaling pathways. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in drug discovery programs targeting cancer and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's potential as a selective kinase inhibitor. The research team utilized structure-activity relationship (SAR) analysis to demonstrate that the dichloro substitution at the 6,7 positions and the methoxyphenyl group at the 2-position contribute significantly to its binding affinity with specific kinase targets. Molecular docking studies revealed that this compound shows promising interactions with the ATP-binding pocket of certain tyrosine kinases, suggesting its potential as a lead compound for further optimization.

In another recent development, researchers have explored the compound's application in PROTAC (proteolysis targeting chimera) technology. A 2024 preprint publication on bioRxiv reported the successful conjugation of 6,7-Dichloro-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine to E3 ligase ligands, creating novel bifunctional molecules capable of targeted protein degradation. This approach has shown particular promise in addressing previously "undruggable" targets in oncology, with preliminary data demonstrating significant degradation of target proteins in cellular models.

The compound's synthetic accessibility has also been a focus of recent research. A 2023 paper in Organic Process Research & Development described an optimized synthetic route that improves the overall yield of 6,7-Dichloro-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine while reducing the environmental impact of the production process. The new method employs greener solvents and catalytic systems, addressing growing concerns about sustainable chemistry in pharmaceutical manufacturing.

Pharmacokinetic studies published in early 2024 have provided new insights into the compound's ADME (absorption, distribution, metabolism, and excretion) properties. These studies, conducted in rodent models, indicate that the compound exhibits favorable oral bioavailability and reasonable metabolic stability, though further optimization may be required to improve its half-life and tissue distribution characteristics. The presence of the methoxy group appears to contribute to both its metabolic stability and its ability to cross biological membranes.

Current research directions include exploring the compound's potential in combination therapies and its application in other therapeutic areas beyond oncology. Several pharmaceutical companies have listed derivatives of 6,7-Dichloro-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine in their preclinical pipelines, suggesting growing industry interest in this chemical scaffold. As research progresses, this compound continues to demonstrate its versatility as both a valuable research tool and a promising starting point for drug development programs.